![molecular formula C7H4N2O3 B8676117 2H-Pyrido[3,4-d][1,3]oxazine-2,4(1H)-dione](/img/structure/B8676117.png)
2H-Pyrido[3,4-d][1,3]oxazine-2,4(1H)-dione
Cat. No. B8676117
M. Wt: 164.12 g/mol
InChI Key: CRQKHMDIYZJEGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03947416
Procedure details
A 50 ml. flask was charged with 0.94 g. 3-carbamylisonicotinic acid suspended in 8 ml. dimethylformamide. A 2.5 g. portion of lead tetra-acetate was added to the suspension, and the reaction mixture was stirred at 20° for 10 minutes. The reaction mixture was then warmed to 45° and stirred for 10 minutes. The cooled mixture was poured onto 30 grams crushed ice and the pale yellow solids were collected by filtration and dried in vacuo. Extensive decomposition of the product occurred upon attempted recrystallization from organic solvents. The final yield of 4-azaisatoic anhydride amounted to 0.65 g., melting point 218°, with decomposition, and represented 70 percent of theory. The structure was identified by elemental analysis, infrared spectroscopy and mass spectrometry.
Name
lead tetra-acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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C([C:4]1[CH:12]=[N:11][CH:10]=[CH:9][C:5]=1[C:6]([OH:8])=[O:7])(=O)N.C([O-])(=O)C.C([O-])(=O)C.C([O-])(=O)C.C([O-])(=O)C.[Pb+4].C[N:31](C)[CH:32]=[O:33]>>[C:5]12[C:4](=[CH:12][N:11]=[CH:10][CH:9]=1)[NH:31][C:32](=[O:33])[O:8][C:6]2=[O:7] |f:1.2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(N)(=O)C1=C(C(=O)O)C=CN=C1
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Step Two
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Name
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lead tetra-acetate
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C)(=O)[O-].C(C)(=O)[O-].C(C)(=O)[O-].C(C)(=O)[O-].[Pb+4]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CN(C=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 20° for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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flask was charged with 0.94 g
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was then warmed to 45°
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STIRRING
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Type
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STIRRING
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Details
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stirred for 10 minutes
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Duration
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10 min
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ADDITION
|
Type
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ADDITION
|
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Details
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The cooled mixture was poured onto 30 grams
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CUSTOM
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Type
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CUSTOM
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Details
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crushed ice
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FILTRATION
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Type
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FILTRATION
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Details
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the pale yellow solids were collected by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
recrystallization from organic solvents
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
